![molecular formula C22H25N3O3 B1264187 N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)-2-furancarboxamide](/img/structure/B1264187.png)
N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)-2-furancarboxamide
Overview
Description
N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)-2-furancarboxamide is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Antiprotozoal Agents
Compounds related to N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)-2-furancarboxamide have been studied for their antiprotozoal properties. One such compound demonstrated strong DNA affinity and exhibited potent in vitro activity against T. b. rhodesiense and P. falciparum, with excellent in vivo activity in a trypanosomal mouse model (Ismail et al., 2004).
Anticancer Agents
Research has also focused on derivatives of this compound as potential anticancer agents, particularly targeting the epidemal growth factor receptor (EGFR). Some derivatives showed potent anticancer activities against various cancer cell lines while exhibiting low toxicity against normal cells (Lan et al., 2017).
Therapeutic Agents
A derivative synthesized from related compounds was identified as a potential therapeutic agent. This derivative exhibited potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).
Luminescence Sensing
Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, related to the chemical structure , have been synthesized for luminescence sensing of benzaldehyde derivatives, demonstrating potential as fluorescence sensors (Shi et al., 2015).
Anti-Inflammatory and Antioxidative Effects
Furanyl derivatives from the red seaweed Gracilaria opuntia, structurally similar to the compound , have shown anti-inflammatory and antioxidative effects in various in vitro models. These compounds were notably effective against pro-inflammatory agents and exhibited antioxidative properties comparable to synthetic antioxidants (Makkar & Chakraborty, 2018).
Sigma-2 Receptor Ligands
Tetrahydroindazole derivatives, which share a part of the chemical structure, have been synthesized and evaluated for their affinities for sigma-1 and sigma-2 receptors. These compounds showed moderate affinity and selectivity for sigma-2 receptors, indicating potential applications in neurological research (Wu et al., 2015).
properties
Product Name |
N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)-2-furancarboxamide |
|---|---|
Molecular Formula |
C22H25N3O3 |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
N-[1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-5-(methoxymethyl)furan-2-carboxamide |
InChI |
InChI=1S/C22H25N3O3/c1-14-7-8-16(11-15(14)2)25-20-6-4-5-19(18(20)12-23-25)24-22(26)21-10-9-17(28-21)13-27-3/h7-12,19H,4-6,13H2,1-3H3,(H,24,26) |
InChI Key |
YRKWRTZXNMAEFK-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(CCC3)NC(=O)C4=CC=C(O4)COC)C |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(CCC3)NC(=O)C4=CC=C(O4)COC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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